Journal Name:Materials Today
Journal ISSN:1369-7021
IF:26.943
Journal Website:http://www.sciencedirect.com/science/journal/13697021
Year of Origin:0
Publisher:Elsevier
Number of Articles Per Year:69
Publishing Cycle:Monthly
OA or Not:Not
Materials Today ( IF 26.943 ) Pub Date: 2023-07-20 , DOI:
10.1016/j.surfin.2023.103207
Quantitative detection of NADH in blood plasma acts as a biomarker for diagnosing diabetes at an early stage. However, detection of NADH in cells/tissue is difficult due to their limitation in autofluorescence signal intensity. Thus, a suitable material is needed to enhance the signal without affecting the molecular structure of NADH. Herein, we report on facile, rapid and cost effective APTES functionalized sustainable silica (SiO2) composited with zinc nitride (Zn3N2) for the sensing of NADH by fluorescence method. The composite exhibits excellent sensitivity with the limit of detection 4.73 μM. The proposed sensing method also validated in human blood plasma samples, showing the LOD of 0.78 μM. The sensing results were exhibit that the sustainable composite material would be a suitable material in clinical application towards diagnosing diabetes at an earlier stage.
Materials Today ( IF 26.943 ) Pub Date: 2023-07-24 , DOI:
10.1016/j.surfin.2023.103201
To comprehensively reveal the microscopic properties of the 4H-SiC/α-Al2O3 interface, not only the properties of 4H-SiC and α-Al2O3 surfaces, but also the interface separation work, interface energies, band offsets, charge transfer, interfacial bonding, and partial density of states for different types of 4H-SiC/α-Al2O3 interfaces were studied using the first-principles method. Considering the two distinct crystal faces of 4H-SiC (Si-terminated and C-terminated surfaces) and the three distinct terminal configurations on the α-Al2O3 side (single Al (Al1-terminated), double Al (Al2-terminated), and O-terminated surface), we built six different types SiC/Al2O3 interfaces (Si-Al1, Si-Al2, Si-O, C-Al1, C-Al2, and C-O interfaces). The results of the interface separation work for the O-terminated interfaces (Si-O and C-O interfaces) revealed that the O-terminated interfaces were significantly greater compared to Al1- and Al2-terminated interfaces, indicating the pronounced dominance of O-terminated interfaces in terms of bonding strength across the six interfacial structures. Moreover, the charge transfer, interfacial bonding, and electronic properties for the interfaces showed that the O-terminated interfaces had larger charge transfer and more interfacial bonds. Additionally, the larger charge transfer at the O-terminated (especially Si-O interface) interfaces caused the larger conduction band offsets (CBOs), which could effectively prevent leakage current and improve the reliability of SiC/Al2O3 devices.
Materials Today ( IF 26.943 ) Pub Date: 2023-07-13 , DOI:
10.1016/j.surfin.2023.103171
The purpose of this research was to obtain the composite nanofiber membranes with efficient antibacterial property using synthetic magnesium-based antibacterial agents. Based on the antibacterial mechanism of MgO nanoparticles (MgONPs), the MgO nanorods (MgONRs) with surface nano textures (M-SNT) were designed to increase the effective contact area of MgONRs and bacteria, which achieved an excellent antibacterial property. The effect of the calcination temperature on the surface nano textures morphological and the antibacterial property of the M-SNT were systematically researched. When the calcination temperature reached 600 °C (M-SNT6), the surface nano textures of M-SNT6 was uniform and the antibacterial property was the most excellent, and the antibacterial rate was better than that of the commercial MgONPs (C-M). The highly-effective antibacterial nanofiber membranes were fabricated by loading 2.5 wt% M-SNT6 on polycaprolactone/polyvinyl pyrrolidone (PCL/PVP) substrates through electrospinning technology, which presented excellent antibacterial rate of 100% against E. coli.
Materials Today ( IF 26.943 ) Pub Date: 2023-07-13 , DOI:
10.1016/j.surfin.2023.103160
Efficient charge separation is of great significance for achieving high-efficient photocatalytic H2 evolution (PHE) performance. However, charge separation remains a big challenge owing to serious charge recombination in a single photocatalyst material. In this study, we engineered a composited material composed of one-dimensional (1D) cerium (Ce)-doped TiO2/graphite/g-C3N4 (TC/GR/CN) S-scheme ternary heterojunction by using an in-situ tri-coaxial electrospinning method for efficient solar-driven H2 generation. Experimental and theoretical investigations confirmed that the polarization effect of the conductive graphite could strengthen the internal electric field (IEF) to improve the interfacial charge transfer between Ce-doped TiO2 to g-C3N4. The close-contact heterointerfaces and S-scheme charge transfer pathway in the Ce-doped TiO2/graphite/g-C3N4 hybrid could accelerate the separation of photoexcited charge carriers and optimize H* adsorption/desorption properties. Consequently, the Ce-doped TiO2/graphite/g-C3N4 exhibited a superior photocatalytic H2 generation rate of 3.05 mmol·g−1·h−1, which was 38.7 folds higher than those of conventional single g-C3N4 catalyst. This work proposes a facile and controllable electrospinning strategy for designing ideal hydrogen evolution photocatalysts, which may stimulate further studies on developing the advanced catalyst systems.
Materials Today ( IF 26.943 ) Pub Date: 2023-07-21 , DOI:
10.1016/j.surfin.2023.103202
Cu2O/MgFe2O4 nanocomposites with an S-scheme heterojunction were synthesized successfully and the sonocatalytic degradation effect of tetracycline (TET) by Cu2O/MgFe2O4 nanocomposites was demonstrated. Using the combination of analytical characterization and theoretical estimates, the composition, microscopic shape, comparative surface area and catalysis properties of Cu2O/MgFe2O4 nanocomposite materials were investigated. The experiment results showed that Cu2O/MgFe2O4 had good sonocatalysis performance. Over 91.93±1.07% TET was removed within 90 min at the optimal conditions. The TET sonocatalytic degradation mechanism showed that reactive species such as holes (h+), hydroxyl free radicals (·OH), and superoxide anion radicals (·O2−) produced during the reaction played a vital role in the effective removal of TET. Finally, the possible degradation products of TET were investigated by MS Q-TOF. In conclusion, the sonocatalytic activity, reusability, and stability of the produced Cu2O/MgFe2O4 nanocomposites are excellent, demonstrating that Cu2O/MgFe2O4 nanocomposites will become the focus of research in the field of sonocatalytic removal of pollutants.
Materials Today ( IF 26.943 ) Pub Date: 2023-07-14 , DOI:
10.1016/j.surfin.2023.103182
One of the main approaches to increase the tool lifetime during dry machining of “hard-to-machine” aerospace alloys is self-lubrication by the incorporation of noble metals in hard matrixes with good mechanical and diffusion barrier properties. In this paper, the diffusion of an Ag-rich layer sandwiched between two layers of either TiN or TiSiN is studied by transmission electron microscopy and in situ Rutherford backscattering spectrometry. The layer stacks were subjected to annealing treatments at 600 °C and 800 °C for 2 hours. Three processes were found to control the diffusion of silver: the morphology of the “sandwich” layers, the formation of small voids in the involved interfaces and the sublimation of Ag in the surface at temperatures near the melting point. The study revealed that the dense TiSiN matrix allowed a significantly better control of Ag diffusion than the more open TiN matrix.
Materials Today ( IF 26.943 ) Pub Date: 2023-07-11 , DOI:
10.1016/j.surfin.2023.103059
In this study, we describe a promising biomimetic method for growing a hybrid calcium phosphate (CaP) – collagen coating designed following the same principles that govern biomineralization of hard tissues. For this purpose, we explore the versatility of layer-by-layer (LbL) method to incorporate type I collagen and alkaline phosphatase (ALP), while controlling their supramolecular organization and bioactivity. This provides a way to generate in situ CaP ion precursors in the vicinity of collagen proteins, which are self-assembled into fibrils at the solid/liquid interface and further crosslinked. The catalytic properties of ALP, including initial activity and operational stability, is evaluated when the enzymes are embedded within the LbL film. Moreover, a systematic study of the intermediate states of the mineralization is performed by means of atomic force microscopy (AFM) and X-ray photoelectron spectroscopy (XPS). Results show that the presence of collagen fibrils within the LbL film plays a pivotal role in the growth mechanism of the biomimetic mineral layer. The main findings support that the role of fibrils consists in favoring the adsorption of enzymes and providing a suitable environment for CaP nucleation and growth. Interestingly, early-stage AFM observations reveal the preferential formation of colloidal particles of CaP onto the collagen fibrils, followed by a significant increase of their surface coverage, yielding particles onto and in-between the fibrils. Further mineralization leads to a coating fully covering the support and mainly exhibiting flat and continuous layer covered with a dense network of mineralized collagen fibrils. The approach described in this work provides a straightforward way for the design of biomimetic hybrid coatings with the perspective of tuning cell-material interaction in biomedical applications dealing with hard mineralized tissues.
Materials Today ( IF 26.943 ) Pub Date: 2023-07-25 , DOI:
10.1016/j.surfin.2023.103217
In this work, we devoted our effort to synthesize rare-earth (Sm3+) doped ZnO-SnO2 nanocomposites by sol-gel method to address issues like wastewater treatment and minimization of bacterial infection. Successful formation of multi-phase nanocomposites of hexagonal ZnO and tetragonal SnO2 has been confirmed by x-ray diffraction (XRD) analysis. The effect of Sm doping is understood from the enhancement in ZnO grain growth and shift in diffraction peaks. The morphology study by FESEM reveals the variation in sample morphology with Sm doping with energy-dispersive analysis of x-ray (EDAX) study providing the confirmation on the existence of Sm ions in the crystal lattice of ZnO-SnO2 heterostructure. Transmission electron microscopic (TEM) study manifests the formation of two distinct types of particles (hexagonal & spherical) corresponding to ZnO and SnO2 which has been further clarified from the measurement of lattice spacing from the high-resolution TEM images and indexing of selected area electron diffraction (SAED) pattern. The near band edge emission (NBE) of ZnO is blue shifted along with the evolution of oxygen vacancy defects which induced new bands at 488 nm and 613 nm upon Sm doping. Further, intra-4f transitions of Sm3+ ions have also been observed at 560 nm, 590 nm and 638 nm linked to 4G5/2 – 6HJ (J = 5/2, 7/2, 9/2) transitions. The Zn, Sn, O, and Sm elements are confirmed to exist in the nanocomposite according to the X-ray photoelectron spectroscopy (XPS) investigation which provided information on the chemical composition and electronic states of the material. Photocatalytic degradation study of toxic environmental dyes like methylene blue (MB), Congo red (CR) and methyl orange (MO) shows that Sm3+ ions in ZnO/SnO2 helps to enhance the degradation efficiency by the formation of Z-scheme heterojunctions between ZnO and SnO2. This allows the delay in recombination rate of the photoinduced electron/hole pairs. The antibacterial behavior of the prepared nanocomposites against E. Coli and S. Aureus has also been studied in detail which demonstrates improved antibacterial efficiency of the samples.
Materials Today ( IF 26.943 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.surfin.2023.103216
The challenging operating conditions of oil-immersed transformers, the partial discharge events surveillance holds critical significance. To harness the remarkable physicochemical properties of C3N, this study proposes the utilization of nTiS2 (n = 1, 2) particle-modified C3N for the oil dissolved gases (H2, C2H2, and CH4) detection. Employing density functional theory, the investigation comprehensively explores the adsorption mechanisms, electrical characteristics, and sensing behavior of nTiS2 nanosheets with the target gases, utilizing the analysis of adsorption energy, density of states, and charge density difference. The analysis reveals that nTiS2 particles possess the capability to activate the nanosheets surface reactivity, leading to enhanced conductivity and improved adsorption capacity. The modified nanosheets exhibit a significant reduction in band gap by 0.268 eV and 0.213 eV. Different target gases exhibit distinct adsorption characteristics, with H2 and CH4 demonstrating physical adsorption behavior, while C2H2 exhibits chemical adsorption behavior, wherein nTiS2 demonstrates strong adsorption capabilities specifically towards C2H2. Under ambient conditions, H2 and CH4 exhibit favorable recovery times. These findings highlight the efficacy of modifying C3N with TiS2 particles in facilitating the monitoring of partial discharge events in oil-immersed transformers, thereby establishing a robust theoretical foundation for the innovative sensor advancement.
Materials Today ( IF 26.943 ) Pub Date: 2023-07-19 , DOI:
10.1016/j.surfin.2023.103190
Copper iodide (CuI) is a promising p-type transparent semiconductor with many potential applications in range of fields such as transistors, optoelectronics, solar cells, thermal sensors, and energy harvesting. We report compositional, structural, optical, electrical, and thermoelectric properties of optically transparent tellurium (Te) incorporated CuI films, (CuI)1-xTex where x=0–0.09, prepared by ion beam sputtering. The films are composed of γ-CuI with the presence of elemental tellurium clusters in films prepared with high Te concentration sputtering targets. The carrier mobility decreased from 6.9 ± 0.9 cm2V-1s-1 to 0.7 ± 0.1 cm2V-1s-1, and the electrical conductivity from 84.22 ± 8.45 Scm-1 to 3.97 ± 0.40 Scm-1 for the CuI and (CuI)0.91Te0.09 films, respectively, attributed to a transition from polar optical phonon to grain boundary scattering. The change in the mobility-limiting scattering mechanism decreased the power factor from 454 ± 57 μWm-1K-2 for the CuI film to 34 ± 4 μWm-1K-2 for the (CuI)0.91Te0.09 film. Our study shows that modulating the scattering mechanism in transparent thermoelectric materials is a powerful method to tune their thermoelectric properties.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术1区 | MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合1区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
1.00 | 116 | Science Citation Index Expanded | Not |
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